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Compound of Interest

Compound Name:
N-(3-ethoxypropyl)-2-

methylpentanamide

Cat. No.: B4027286

Get Quote

Executive Summary & Chemical Identity[1][2]
N-(3-ethoxypropyl)-2-methylpentanamide is a specialized N-alkyl carboxamide derivative,

structurally analogous to the "WS-series" of physiological cooling agents (e.g., WS-3, WS-23).

[1] Characterized by its activation of the TRPM8 ion channel, this compound is primarily utilized

in sensory research, drug delivery systems (as a permeation enhancer or sensory excipient),

and novel flavor/fragrance development.[1]

As a lipophilic amide, it presents specific handling challenges related to skin irritation, potential

sensitization, and environmental persistence.[1] This guide establishes a self-validating safety

protocol based on Structure-Activity Relationships (SAR) and standard operating procedures

for high-potency sensory compounds.
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Parameter Detail

Chemical Name N-(3-ethoxypropyl)-2-methylpentanamide

Molecular Formula C₁₁H₂₃NO₂

Molecular Weight ~201.31 g/mol

Structural Class Aliphatic Carboxamide / TRPM8 Agonist

Predicted LogP 2.5 – 3.2 (Lipophilic)

Physical State
Viscous liquid or low-melting solid (dependent

on purity)

Solubility
Soluble in Ethanol, DMSO, Propylene Glycol;

Insoluble in Water

Hazard Identification & Toxicology (SAR Analysis)
Note: Specific toxicological data for this exact derivative is limited.[1] The following profile is

derived from the structural class (N-substituted-2-alkylcarboxamides) and precursor properties.

GHS Classification (Predicted)
Based on the properties of chemically similar cooling agents (e.g., N,2,3-trimethyl-2-

isopropylbutanamide):

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]

Skin Sensitization: Category 1B (May cause an allergic skin reaction).[1]

Aquatic Toxicity: Category 3 (Harmful to aquatic life with long-lasting effects).[1]

Mechanism of Action & Acute Effects
This compound targets the TRPM8 (Transient Receptor Potential Melastatin 8) channel.[1]
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Sensory Hazard: Inhalation or contact with mucous membranes may trigger an intense, non-

thermal cooling sensation (chemesthesis), potentially masking actual chemical burns or

causing respiratory distress/coughing reflexes.[1]

Systemic Toxicity: Low acute oral toxicity is expected (LD50 > 2000 mg/kg, extrapolated from

WS-23), but high doses may cause CNS depression.[1]

Operational Handling Guidelines
Engineering Controls
The primary goal is to prevent aerosolization.[1] The compound’s sensory activity means even

trace airborne particles can cause operator discomfort.[1]

Primary Containment: Handle exclusively within a Class II Biosafety Cabinet or Chemical

Fume Hood with a face velocity of >100 fpm.[1]

Process Isolation: Use closed-system transfers for quantities >100g.

Temperature Control: Store and handle at ambient temperature (20-25°C). Avoid heating in

open vessels to prevent vapor generation.[1]

Personal Protective Equipment (PPE) Matrix
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Body Part Requirement Rationale

Hands
Double Nitrile Gloves (0.11mm

min.[1] thickness)

Lipophilic amides can

permeate latex.[1] Double

gloving allows outer glove

removal upon contamination.

[1]

Eyes Chemical Splash Goggles

Safety glasses are insufficient

due to the risk of ocular

TRPM8 activation (severe

stinging).[1]

Respiratory
P95/N95 Respirator (if outside

hood)

Essential to prevent inhalation

of aerosols which trigger "cold-

burn" sensation in lungs.[1]

Body Tyvek® Lab Coat

Disposable sleeves

recommended to prevent fabric

contamination.[1]

Handling Workflow Diagram
The following decision tree outlines the safe handling logic based on the physical state and

quantity of the material.
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Start: Material Handling

Check Physical State

Solid / Powder Liquid / Oil

Quantity > 1g? Quantity > 10mL?

Standard Fume Hood
(Face Velocity >100 fpm)

No

Glovebox / Isolator
(High Potency Protocol)

Yes (Dust Risk) NoYes (Vapor Risk)

PPE: Nitrile Gloves + GogglesPPE: Double Nitrile + Respirator + Sleeves

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for handling sensory amides.[1] Note the escalation to

isolators for powders due to inhalation risks.[1]

Synthesis & Stability Considerations
For researchers synthesizing this compound, understanding the stability profile is critical for

safety and yield.[1]

Synthesis Safety
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The standard synthesis involves the Schotten-Baumann reaction or direct coupling of 2-

methylpentanoic acid (CAS 97-61-0) and 3-ethoxypropylamine (CAS 6291-85-6).[1]

Precursor Hazard: 3-ethoxypropylamine is corrosive and flammable. 2-methylpentanoic acid

has a pungent, cheese-like odor and is corrosive.[1]

Exotherm Control: The amide formation is exothermic.[1] Slow addition of the acid chloride to

the amine at 0°C is required to prevent thermal runaway and side reactions.[1]

Chemical Stability[1]
Hydrolysis: Stable at neutral pH.[1] Hydrolyzes slowly in strong acid/base at elevated

temperatures (>80°C).[1]

Oxidation: The ether linkage (ethoxy) is susceptible to peroxide formation upon prolonged

exposure to air/light.[1]

Protocol: Store under nitrogen or argon blanket.[1] Test for peroxides if stored >12 months.

[1]

Emergency Response Protocols
Spill Management
Do not use water initially, as it may spread the lipophilic material.[1]

Evacuate: Clear the immediate area if a powder spill occurs (dust hazard).[1]

PPE Up: Don full PPE including respiratory protection.[1]

Absorb: Use an inert absorbent (Vermiculite or Sand) for liquids.[1]

Clean: Wash the area with Ethanol (70%) followed by soapy water.[1] Ethanol is required to

solubilize the amide; water alone is ineffective.[1]

Decontaminate: Place all waste in a sealed container labeled "Organic Waste - Irritant".

First Aid (Specific to Sensory Agents)
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Eye Contact: Flush with lukewarm water for 15 minutes.[1] Note: The patient may report a

"freezing" pain.[1] Do not use "warming" drops; stick to neutral saline.[1]

Skin Contact: Wash with soap and water immediately.[1] Do not use alcohol on the skin as it

enhances penetration of the amide.[1]

Inhalation: Move to fresh air. If "cold lung" sensation persists, seek medical attention.

Storage & Disposal
Storage Conditions:

Temperature: 2°C – 8°C (Refrigerated) recommended to maintain sensory profile and

prevent oxidation.[1]

Container: Amber glass or fluorinated HDPE (to prevent light degradation).[1]

Incompatibility: Segregate from strong oxidizing agents (e.g., Nitric acid, Peroxides).[1]

Disposal:

Incineration is the only approved method.[1]

Do not dispose of down the drain; the compound is harmful to aquatic life and difficult to

biodegrade.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: N-(3-
ethoxypropyl)-2-methylpentanamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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